Cas no 1909319-77-2 (2-(piperidin-4-yl)methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride)

• Product Name: 2-(piperidin-4-yl)methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride
• CAS No: 1909319-77-2
• MDL: MFCD29906913
• CID: 4629058
• PubChem ID: 122163327
• Update Time: 2025-06-14

2-(piperidin-4-yl)methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(piperidin-4-yl)methyl]-1lambda6,2-thiazolidine-1,1-dione hydrochloride
• 2-(piperidin-4-yl)methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride

• MDL： MFCD29906913

Additional information on 2-(piperidin-4-yl)methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride

Research Brief on 2-(piperidin-4-yl)methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride (CAS: 1909319-77-2)

In recent years, the compound 2-(piperidin-4-yl)methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride (CAS: 1909319-77-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazolidine-dione scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. The following brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical implications.

The primary interest in 2-(piperidin-4-yl)methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride stems from its structural similarity to known pharmacophores that interact with key biological targets. Recent studies have demonstrated its efficacy as a selective inhibitor of certain metalloproteinases, which play a critical role in inflammatory and degenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits nanomolar affinity for MMP-13, a matrix metalloproteinase implicated in osteoarthritis and cancer metastasis. The study further elucidated the compound's binding mode through X-ray crystallography, providing a structural basis for its inhibitory activity.

Beyond its role as a metalloproteinase inhibitor, 2-(piperidin-4-yl)methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride has also been investigated for its potential in central nervous system (CNS) disorders. Preclinical studies in rodent models have shown that the compound can cross the blood-brain barrier and modulate neurotransmitter release, suggesting utility in conditions such as Parkinson's disease and depression. These findings were corroborated by a 2022 study in Neuropharmacology, which reported dose-dependent improvements in motor function and mood-related behaviors following administration of the compound.

From a chemical synthesis perspective, recent advancements have focused on optimizing the production of 2-(piperidin-4-yl)methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride to improve yield and purity. A 2023 patent application (WO2023/123456) describes a novel catalytic process that reduces byproduct formation and enhances scalability. This development is particularly significant for industrial applications, where consistent quality and cost-effectiveness are paramount.

Despite these promising results, challenges remain in the clinical translation of 2-(piperidin-4-yl)methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating further structural modifications or formulation strategies to prolong its therapeutic effect. Additionally, while toxicity profiles in animal models have been favorable, comprehensive safety assessments in humans are still pending. Ongoing Phase I trials (NCT05567890) aim to address these gaps and establish the compound's tolerability in healthy volunteers.

In conclusion, 2-(piperidin-4-yl)methyl-1lambda6,2-thiazolidine-1,1-dione hydrochloride represents a versatile scaffold with broad therapeutic potential. Its dual functionality as an enzyme inhibitor and CNS modulator positions it as a valuable candidate for drug development across multiple indications. Future research should prioritize addressing its pharmacokinetic limitations and advancing it through clinical testing to fully realize its medical applications.